Cas no 395103-52-3 (1H-Indazole, 3-bromo-1-(tetrahydro-2H-pyran-2-yl)-5-(1H-tetrazol-5-yl)-)

• Product Name: 1H-Indazole, 3-bromo-1-(tetrahydro-2H-pyran-2-yl)-5-(1H-tetrazol-5-yl)-
• CAS No: 395103-52-3
• MF: C₁₃H₁₃BrN₆O
• MW: 349.185920476913
• CID: 1509333
• Update Time: 2024-08-23

1H-Indazole, 3-bromo-1-(tetrahydro-2H-pyran-2-yl)-5-(1H-tetrazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 3-bromo-1-(tetrahydro-2H-pyran-2-yl)-5-(1H-tetrazol-5-yl)-
• 1H-Indazole, 3-bromo-1-(tetrahydro-2H-pyran-2-yl)-5-(2H-tetrazol-5-yl)-

• Inchi： 1S/C13H13BrN6O/c14-12-9-7-8(13-15-18-19-16-13)4-5-10(9)20(17-12)11-3-1-2-6-21-11/h4-5,7,11H,1-3,6H2,(H,15,16,18,19)
• InChI Key： NJBWNDDWXHNUFO-UHFFFAOYSA-N
• SMILES： N1(C2OCCCC2)C2=C(C=C(C3=NNN=N3)C=C2)C(Br)=N1

Computed Properties

• Exact Mass: 348.03359

Experimental Properties

• Density: 1.92±0.1 g/cm3(Predicted)
• Boiling Point: 582.4±60.0 °C(Predicted)
• PSA: 81.51
• pka: 3.73±0.10(Predicted)